Cas no 2034-72-2 (Stigmasta-3,5-dien-7-one)

• Product Name: Stigmasta-3,5-dien-7-one
• CAS No: 2034-72-2
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 249597
• PubChem ID: 12444466
• Update Time: 2025-04-19

Stigmasta-3,5-dien-7-one Chemical and Physical Properties

Names and Identifiers

• Stigmasta-3,5-dien-7-one
• LogP
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one
• HY-N12188
• CS-0892958
• .beta.-Saccharostenone
• (8S, 9S, 10R, 13R, 14S, 17R)-17-[(2R, 5R)-5-ethyl-6-methylheptan-2-yl]-10, 13-dimethyl-1, 2, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-7-one
• Tremulone
• 2034-72-2
• LCFUUGFUQQAYMY-CJAQKTMASA-N
• 3,5-Stigmastadien-7-one
• SCHEMBL4321442
• DTXSID10498499
• beta-Saccharostenone
• (8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta(a)phenanthren-7-one
• DTXCID50449309
• DA-67791

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)12-11-20(4)23-13-14-24-27-25(15-17-29(23,24)6)28(5)16-9-8-10-22(28)18-26(27)30/h8,10,18-21,23-25,27H,7,9,11-17H2,1-6H3/t20-,21-,23-,24+,25+,27+,28+,29-/m1/s1
• InChI Key： LCFUUGFUQQAYMY-CJAQKTMASA-N
• SMILES： O=C1C=C2C=CCC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]3[C@@H]21

Computed Properties

• Exact Mass: 410.35508
• Monoisotopic Mass: 410.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives